Cas no 79865-60-4 (Benzoic acid, 3-[(heptafluoropropyl)thio]-)

• Product Name: Benzoic acid, 3-[(heptafluoropropyl)thio]-
• CAS No: 79865-60-4
• MF: C₁₀H₅F₇O₂S
• MW: 322.199326276779
• CID: 531577
• PubChem ID: 12696834
• Update Time: 2025-04-19

Benzoic acid, 3-[(heptafluoropropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(heptafluoropropyl)thio]-
• 3-(1,1,2,2,3,3,3-heptafluoropropylsulfanyl)benzoic acid
• 3-[(Heptafluoropropyl)sulfanyl]benzoic acid
• DTXSID70507233
• 79865-60-4

• Inchi： 1S/C10H5F7O2S/c11-8(12,9(13,14)15)10(16,17)20-6-3-1-2-5(4-6)7(18)19/h1-4H,(H,18,19)
• InChI Key： NCVBTUWFGASPTN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 321.98984771g/mol
• Monoisotopic Mass: 321.98984771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.6Ų